Cas no 1202865-42-6 (8-Hydroxy-quinoline-2-sulfonic acid monohydrate)

• Product Name: 8-Hydroxy-quinoline-2-sulfonic acid monohydrate
• CAS No: 1202865-42-6
• MF: C₉H₉NO₅S
• MW: 243.236461400986
• CID: 5735073
• PubChem ID: 54792425
• Update Time: 2026-03-11

8-Hydroxy-quinoline-2-sulfonic acid monohydrate Chemical and Physical Properties

Names and Identifiers

• AKOS005287422
• AS-11549
• 8-Hydroxyquinoline-2-sulfonic acid--water (1/1)
• 20946-17-2
• MFCD00216718
• 8-hydroxyquinoline-2-sulfonic acid;hydrate
• 2-Quinolinesulfonicacid, 8-hydroxy-
• 8-hydroxyquinoline-2-sulfonic acid hydrate
• 2-Quinolinesulfonic acid, 8-hydroxy-
• 8-Hydroxyquinoline-2-sulfonic acid monohydrate
• DTXSID40716774
• 1202865-42-6
• A912082
• 8-hydroxyquinoline sulfonic acid hydrate
• FT-0715627
• J-013732
• 8-Hydroxy-quinoline-2-sulfonic acid monohydrate
• 8-Hydroxy-2-quinolinesulfonic acid monohydrate
• SCHEMBL3453996

• Inchi： 1S/C9H7NO4S.H2O/c11-7-3-1-2-6-4-5-8(10-9(6)7)15(12,13)14;/h1-5,11H,(H,12,13,14);1H2
• InChI Key： NCDVWNIJUCGABM-UHFFFAOYSA-N
• SMILES： S(C1=CC=C2C=CC=C(C2=N1)O)(=O)(=O)O.O

Computed Properties

• Exact Mass: 243.02014356g/mol
• Monoisotopic Mass: 243.02014356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.9Ų

8-Hydroxy-quinoline-2-sulfonic acid monohydrate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroxyquinolines